Cas no 1349717-67-4 (4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine)
4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- [4-(Oxetan-3-yloxy)-3-(trifluoromethyl)phenyl]methanamine
- 1-[4-(oxetan-3-yloxy)-3-(trifluoromethyl)phenyl]methanamine
- Benzenemethanamine, 4-(3-oxetanyloxy)-3-(trifluoromethyl)-
- 4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine
-
- Inchi: 1S/C11H12F3NO2/c12-11(13,14)9-3-7(4-15)1-2-10(9)17-8-5-16-6-8/h1-3,8H,4-6,15H2
- InChI Key: OEDRYPAHSXKING-UHFFFAOYSA-N
- SMILES: C1(CN)=CC=C(OC2COC2)C(C(F)(F)F)=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM284124-1g |
[4-(Oxetan-3-yloxy)-3-(trifluoromethyl)phenyl]methanamine |
1349717-67-4 | 95% | 1g |
$532 | 2021-06-09 | |
| Chemenu | CM284124-1g |
[4-(Oxetan-3-yloxy)-3-(trifluoromethyl)phenyl]methanamine |
1349717-67-4 | 95% | 1g |
$991 | 2023-03-27 | |
| Fluorochem | 070658-1g |
4-(Oxetan-3-yloxy)-3-(trifluoromethyl)phenyl]-methanamine |
1349717-67-4 | >95% | 1g |
£436.00 | 2022-03-01 | |
| TRC | O231510-25mg |
[4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenyl]methanamine |
1349717-67-4 | 25mg |
$ 405.00 | 2022-06-03 | ||
| TRC | O231510-50mg |
[4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenyl]methanamine |
1349717-67-4 | 50mg |
$ 665.00 | 2022-06-03 | ||
| TRC | O231510-100mg |
[4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenyl]methanamine |
1349717-67-4 | 100mg |
$ 1065.00 | 2022-06-03 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD306663-1g |
[4-(Oxetan-3-yloxy)-3-(trifluoromethyl)phenyl]methanamine |
1349717-67-4 | 98+% | 1g |
¥6860.0 | 2023-04-02 | |
| Ambeed | A846308-1g |
[4-(Oxetan-3-yloxy)-3-(trifluoromethyl)phenyl]methanamine |
1349717-67-4 | 98+% | 1g |
$1000.0 | 2024-04-24 |
4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine
4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine: An Emerging Compound in Medicinal Chemistry
4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine (CAS No. 1349717-67-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its oxetane and trifluoromethyl functional groups, offers a promising scaffold for the development of novel drugs targeting various diseases.
The oxetane ring, a four-membered cyclic ether, is known for its high reactivity and ability to enhance the physicochemical properties of molecules. In the context of 4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine, the oxetane ring contributes to the compound's solubility and metabolic stability, making it an attractive candidate for drug development. Recent studies have shown that compounds containing oxetane rings can improve the oral bioavailability and brain penetration of drugs, which is particularly important for central nervous system (CNS) disorders.
The presence of the trifluoromethyl group in 4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine further enhances its pharmacological profile. Trifluoromethyl groups are known to increase lipophilicity and metabolic stability, which can improve the overall drug-like properties of a molecule. Additionally, the trifluoromethyl group can influence the binding affinity and selectivity of a compound towards specific receptors or enzymes, making it a valuable functional group in drug design.
In recent years, 4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine has been investigated for its potential therapeutic applications in various areas. One notable area of research is its use as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating mood, sleep, and appetite, making them important targets for treating psychiatric disorders such as depression and anxiety. Studies have shown that compounds with similar structural features to 4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine can exhibit potent serotonin receptor agonist or antagonist activity, suggesting their potential as novel antidepressants or anxiolytics.
Beyond serotonin receptor modulation, 4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. Research has demonstrated that compounds with oxetane and trifluoromethyl groups can inhibit pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated tissue damage. This makes 4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine a promising candidate for developing anti-inflammatory drugs with improved efficacy and safety profiles.
In addition to its therapeutic potential, 4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine has been studied for its use in chemical biology research. The compound's unique structure allows it to serve as a valuable tool for probing biological processes and understanding the mechanisms of action of various receptors and enzymes. For example, it can be used as a probe to study serotonin receptor signaling pathways or as a scaffold for developing selective inhibitors of specific enzymes involved in inflammation.
The synthesis of 4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine has been optimized through various synthetic routes, ensuring high yields and purity. One common approach involves the coupling of an oxetane derivative with a trifluoromethylated aryl halide followed by reductive amination to introduce the amine functionality. These synthetic methods have been refined to minimize side reactions and improve overall efficiency, making large-scale production feasible for both research and pharmaceutical applications.
In conclusion, 4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine (CAS No. 1349717-67-4) represents a promising compound in medicinal chemistry with diverse therapeutic applications. Its unique combination of an oxetane ring and a trifluoromethyl group offers valuable opportunities for developing novel drugs targeting serotonin receptors, inflammation, and other important biological processes. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.
1349717-67-4 (4-(Oxetan-3-yloxy)-3-(trifluoromethyl)-phenylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)